2-Methyl-5-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C12H13F3N6S/c1-8-18-19-11(22-8)21-4-2-20(3-5-21)10-6-9(12(13,14)15)16-7-17-10/h6-7H,2-5H2,1H3
• InChI Key: HTNXTUGJCLAZBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C12H13F3N6S
• Molecular Weight: 330.33 g/mol

Description

The molecule “2-Methyl-5-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-1,3,4-thiadiazole” is a complex organic compound that contains several functional groups including a pyrimidine ring, a piperazine ring, and a thiadiazole ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine, piperazine, and thiadiazole rings would contribute to the rigidity of the molecule, which could influence its chemical reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by the functional groups present in the molecule. For example, the pyrimidine ring can participate in a variety of reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could involve further studying its chemical and biological properties, optimizing its synthesis process, and exploring its potential applications.